Cas no 199280-06-3 (2-Benzofurancarboxylic acid, 7-methoxy-5-nitro-, ethyl ester)

2-Benzofurancarboxylic acid, 7-methoxy-5-nitro-, ethyl ester structure
199280-06-3 structure
Product Name:2-Benzofurancarboxylic acid, 7-methoxy-5-nitro-, ethyl ester
CAS No:199280-06-3
MF:C12H11NO6
MW:265.218843698502
CID:1390732
PubChem ID:54347622
Update Time:2025-04-20

2-Benzofurancarboxylic acid, 7-methoxy-5-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Benzofurancarboxylic acid, 7-methoxy-5-nitro-, ethyl ester
    • SCHEMBL6985505
    • ethyl 7-methoxy-5-nitrobenzofuran-2-carboxylate
    • UDKDYNQXCGMUML-UHFFFAOYSA-N
    • DB-142517
    • ethyl 7-methoxy-5-nitro-1-benzofuran-2-carboxylate
    • 199280-06-3
    • Inchi: 1S/C12H11NO6/c1-3-18-12(14)10-5-7-4-8(13(15)16)6-9(17-2)11(7)19-10/h4-6H,3H2,1-2H3
    • InChI Key: UDKDYNQXCGMUML-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OCC)=CC2C=C(C=C(C1=2)OC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 265.05863
  • Monoisotopic Mass: 265.05863707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 94.5Ų

Experimental Properties

  • PSA: 91.81

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